1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine

• IUPAC Name: (4-chlorophenyl)-[4-(2-methylphenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C18H19ClN2S/c1-14-4-2-3-5-17(14)20-10-12-21(13-11-20)18(22)15-6-8-16(19)9-7-15/h2-9H,10-13H2,1H3
• InChI Key: ICRHUACNAMFBAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2S
• Molecular Weight: 330.9 g/mol

Description

1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine, also known as CPP or TFMPP, is a synthetic compound that belongs to the family of piperazines. CPP is a psychoactive drug that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine is not fully understood. However, it is believed that this compound acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound has also been shown to have affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. For example, this compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize and can be obtained in large quantities. Another advantage is that this compound has a well-defined mechanism of action, which makes it a useful tool for studying the role of serotonin and dopamine in the brain. However, a limitation of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine. One direction is to further investigate the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Another direction is to develop more potent and selective analogs of this compound that may have improved therapeutic efficacy and fewer side effects. Finally, future research could focus on elucidating the exact mechanism of action of this compound and its interactions with other neurotransmitter systems in the brain.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. This compound has a well-defined mechanism of action and a range of biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has limitations that should be considered. Future research on this compound could lead to the development of new treatments for a range of neurological and psychiatric disorders.

Synthesis Methods

1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine can be synthesized by reacting 1-(4-chlorophenyl)piperazine with carbon disulfide and sodium hydroxide in a solvent such as ethanol. The resulting product is then reacted with 2-methylphenylmagnesium bromide to produce this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-[(4-chlorophenyl)carbonothioyl]-4-(2-methylphenyl)piperazine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. For example, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has also been studied as a potential treatment for Parkinson's disease, schizophrenia, and drug addiction.